Cas no 1214322-99-2 (2-(2-bromo-6-fluorophenyl)acetic acid)

• Product Name: 2-(2-bromo-6-fluorophenyl)acetic acid
• CAS No: 1214322-99-2
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• CID: 4578201
• PubChem ID: 68804831
• Update Time: 2024-11-03

2-(2-bromo-6-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluorophenylacetic acid
• 2-(2-bromo-6-fluorophenyl)acetic acid
• CL9410
• (2-BROMO-6-FLUOROPHENYL)ACETIC ACID
• CS-0134069
• SCHEMBL3827697
• EN300-1912365
• 2-Bromo-6-fluorobenzeneacetic acid
• MFCD13185377
• AKOS023118350
• DB-217089
• AS-46337
• 1214322-99-2

• MDL： MFCD13185377
• Inchi： 1S/C8H6BrFO2/c9-6-2-1-3-7(10)5(6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： FXZNTVCKHGUWOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(=O)O)F

Computed Properties

• Exact Mass: 231.95352g/mol
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),